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Executive Summary

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide (CAS: 1353965-83-9) is a specialized
electrophilic intermediate belonging to the class of trans-1,2-diaminocyclohexane derivatives.
[1][2] Structurally, it represents the chloroacetylated scaffold of the pharmacophore found in
potent kappa-opioid receptor (KOR) agonists such as U-47700 and U-50488.

Unlike the benzamide core of U-47700, this molecule features a reactive

-chloroacetamide moiety. This functionality serves two primary roles in drug development:

e Synthetic Precursor: It functions as an alkylating scaffold, allowing researchers to displace
the chloride with various amines or nucleophiles to generate novel U-series analogs.

o Covalent Probe (Affinity Label): The electrophilic chloroacetyl group can potentially form
irreversible covalent bonds with cysteine residues in receptor binding pockets, making it a
valuable tool for structural biology and receptor mapping.

Physicochemical Characterization
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The following data establishes the baseline identity of the compound. The molecular weight is
calculated based on standard atomic weights (

).
Table 1: Chemical Specifications
Property Value Notes
2-Chloro-N-[2- ) )
] i Assumed trans configuration
IUPAC Name (dimethylamino)cyclohexyl]ace ) o
. for bioactivity context.
tamide
CAS Number 1353965-83-9
Molecular Formula
Molecular Weight 218.72 g/mol Exact Mass: 218.1186
Physical State Solid / Crystalline Powder Typically off-white to white.
. Limited solubility in water;
Solubility DMSO, Methanol, DCM
soluble as HCI salt.
] Lipophilic due to cyclohexane
Predicted LogP ~1.5-2.0

ring.

Structural Formula

The molecule consists of a cyclohexane ring substituted at the 1 and 2 positions (vicinal) with a
dimethylamino group and a chloroacetamide group, respectively.

Synthetic Methodology

Directive: The synthesis of this compound requires strict anhydrous conditions to prevent
hydrolysis of the chloroacetyl chloride and to manage the reactivity of the diamine.

Reaction Scheme

The synthesis involves the N-acylation of trans-N,N-dimethylcyclohexane-1,2-diamine with
chloroacetyl chloride in the presence of a non-nucleophilic base.
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Reagents:

Substrate:trans-2-(Dimethylamino)cyclohexylamine (1.0 eq)

Acylating Agent: Chloroacetyl chloride (1.1 eq)

Base: Triethylamine (

) or Diisopropylethylamine (DIPEA) (1.2 eq)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Protocol

Preparation: Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen (

). Add a magnetic stir bar.

Solvation: Dissolve trans-2-(dimethylamino)cyclohexylamine (10 mmol) in 50 mL of
anhydrous DCM. Cool the solution to 0°C using an ice bath.

Base Addition: Add Triethylamine (12 mmol) to the reaction mixture. Stir for 5 minutes.

Acylation (Critical Step):

o Dilute Chloroacetyl chloride (11 mmol) in 10 mL of DCM.

o Add this solution dropwise to the RBF over 20 minutes. Note: The reaction is exothermic;
control addition rate to maintain temperature < 5°C.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3—4 hours.
Monitor via TLC (System: 10% MeOH in DCM).

Work-up:

o Quench with saturated

(aq).

o Extract the organic layer and wash with brine.
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o Dry over anhydrous

, filter, and concentrate in vacuo.

 Purification: The crude product is often sufficiently pure. If necessary, purify via flash column
chromatography (Silica gel; Gradient: DCM

5% MeOH/DCM).

Mechanistic Analysis & Visualization

The following diagram illustrates the nucleophilic acyl substitution mechanism governing the
formation of the target molecule.
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Click to download full resolution via product page

Figure 1: Mechanistic pathway for the N-acylation of the diamine scaffold. The primary amine
acts as the nucleophile, displacing the chloride from the acid chloride.

Applications in Drug Discovery[3]
Synthesis of U-Series Analogs

This molecule is a versatile "building block."” The terminal chloride is a good leaving group,
susceptible to nucleophilic attack by secondary amines, thiols, or alkoxides.

o Workflow: Reacting 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide with pyrrolidine
or piperidine yields derivatives structurally similar to U-50488 (but with an acetamide linker
instead of a benzamide/benzeneacetamide).

 Significance: This allows for the rapid generation of libraries to explore the Structure-Activity
Relationship (SAR) of the "spacer"” region between the amide and the lipophilic tail.
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Covalent Receptor Probes

Alpha-chloroacetamides are classic electrophilic warheads.

e Mechanism: If the kappa-opioid receptor contains a cysteine residue near the binding site of
the acetamide moiety, this molecule can form a covalent thioether bond.

 Utility: Such compounds are used to permanently label receptors for degradation studies,
turnover analysis, or to block the receptor irreversibly (antagonism).

2-Chloro-N-(2-dimethylamino-
cyclohexyl)-acetamide
(Electrophile)

Opioid Receptor
(Cysteine Thiol -SH)

S_N2 Reaction /Nucleophilic Attack

Covalent Receptor-Ligand
Complex (Thioether Bond)

Click to download full resolution via product page
Figure 2: Theoretical pathway for covalent labeling of receptor cysteine residues.

Safety & Handling Protocols

Warning: This compound combines the properties of a potent alkylating agent with a
pharmacophore known for high-potency opioid activity.

» Toxicological Hazard: As an

-chloroacetamide, it is a strong skin and eye irritant and a potential sensitizer. It can alkylate
DNA/proteins.

e Opioid Potency: The structural similarity to U-47700 suggests it may possess significant
opioid agonist activity. Even trace exposure could cause respiratory depression.

e Containment:
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o Handle only in a certified chemical fume hood.
o Wear double nitrile gloves, safety goggles, and a lab coat.

o Have Naloxone available in the laboratory as a safety countermeasure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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